Cas no 941933-80-8 (3,4-dimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide)

• Product Name: 3,4-dimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide
• CAS No: 941933-80-8
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 5500539
• PubChem ID: 7686862
• Update Time: 2025-11-01

3,4-dimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• F2783-0429
• AKOS024466313
• Z95981226
• 3,4-dimethoxy-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• 3,4-dimethoxy-N-(3-(2-oxopyrrolidin-1-yl)phenyl)benzamide
• VU0498542-1
• 941933-80-8
• 3,4-dimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

• Inchi： 1S/C19H20N2O4/c1-24-16-9-8-13(11-17(16)25-2)19(23)20-14-5-3-6-15(12-14)21-10-4-7-18(21)22/h3,5-6,8-9,11-12H,4,7,10H2,1-2H3,(H,20,23)
• InChI Key： MCUVGOAGRBBGNQ-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC=C(C=1)NC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,4-dimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

3,4-Dimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide: A Comprehensive Overview

3,4-Dimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 941933-80-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a benzamide moiety, dimethoxy substituents, and a pyrrolidine ring. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The benzamide core of the molecule is a common scaffold in medicinal chemistry, known for its ability to modulate various biological processes. The presence of the dimethoxy groups at the 3 and 4 positions of the benzene ring enhances the lipophilicity and stability of the compound, which can improve its pharmacokinetic properties. Additionally, the pyrrolidine ring, specifically in its 2-oxo form, introduces a polar and hydrogen-bonding moiety that can interact with biological targets in a highly specific manner.

Recent studies have explored the potential of 3,4-dimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide in various therapeutic areas. One notable area of interest is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3,4-dimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide has also shown promise in neurodegenerative disorders. Research has indicated that it can protect neuronal cells from oxidative stress and apoptosis, which are key factors in conditions like Alzheimer's disease and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS).

In addition to its therapeutic potential, the synthesis and structural optimization of 3,4-dimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide have been subjects of extensive study. Chemists have developed various synthetic routes to produce this compound with high yield and purity. One common approach involves the reaction of 3,4-dimethoxyaniline with an appropriate acyl chloride or acid anhydride to form the benzamide intermediate, followed by coupling with a 2-oxopyrrolidine derivative. These synthetic methods are crucial for ensuring that the compound can be produced on a large scale for preclinical and clinical studies.

The pharmacokinetic properties of 3,4-dimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is essential for oral drug formulations. Furthermore, it demonstrates low toxicity in animal models, suggesting that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,4-dimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide in treating various conditions. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings have paved the way for larger-scale clinical trials to further validate its therapeutic potential.

In conclusion, 3,4-dimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 941933-80-8) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure endows it with anti-inflammatory and neuroprotective properties, making it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds great promise for improving patient outcomes in various diseases.